Cas no 1186310-90-6 (2-(Trimethylsilyl)furo3,2-bpyridin-6-ol)

• Product Name: 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol
• CAS No: 1186310-90-6
• MF: C₁₀H₁₃NO₂Si
• MW: 207.301223516464
• MDL: MFCD12922804
• CID: 1076014
• PubChem ID: 329772185
• Update Time: 2025-11-03

2-(Trimethylsilyl)furo3,2-bpyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Trimethylsilyl)furo[3,2-b]pyridin-6-ol
• A-6111
• AC1Q29TW
• AG-A-33185
• CTK8A0681
• 1186310-90-6
• 2-trimethylsilylfuro[3,2-b]pyridin-6-ol
• AKOS015840127
• CS-0441764
• 2-(Trimethylsilyl)furo[3,2-b]pyridin-6-ol, AldrichCPR
• MFCD12922804
• DTXSID80674107
• 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol

• MDL： MFCD12922804
• Inchi： 1S/C10H13NO2Si/c1-14(2,3)10-5-8-9(13-10)4-7(12)6-11-8/h4-6,12H,1-3H3
• InChI Key： LRACGUBCNVQHAO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CC2=C(C=C(C=N2)O)O1

Computed Properties

• Exact Mass: 207.071555192g/mol
• Monoisotopic Mass: 207.071555192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

2-(Trimethylsilyl)furo3,2-bpyridin-6-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol

2-(Trimethylsilyl)furo3,2-bpyridin-6-ol: A Comprehensive Overview

The compound with CAS No. 1186310-90-6, known as 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol, is a unique organic molecule that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its fused bicyclic structure, combining a furan ring with a pyridine ring, and the presence of a trimethylsilyl group at the 2-position. The hydroxyl group at the 6-position further adds to its functional diversity, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of furo3,2-bpyridin-6-ol derivatives in drug discovery and catalysis. The trimethylsilyl group, a common protecting group in organic chemistry, plays a crucial role in stabilizing reactive intermediates during synthesis. This feature has been exploited in the development of novel synthetic pathways for complex molecules. For instance, researchers have utilized trimethylsilyl furo3,2-bpyridin-6-ol as a precursor for constructing bioactive compounds with potential applications in oncology and neurodegenerative diseases.

The synthesis of 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol typically involves multi-step reactions, often starting from readily available starting materials such as furan derivatives or pyridine precursors. The incorporation of the trimethylsilyl group is achieved through silylation reactions, which are well-established in organic chemistry. The hydroxyl group at the 6-position can be modified to introduce additional functionality, enabling the creation of diverse derivatives with tailored properties.

One of the most promising applications of this compound lies in its use as a ligand in organocatalysis. The fused bicyclic structure provides steric and electronic environments that can enhance catalytic activity. Recent research has demonstrated that furo3,2-bpyridin-6-ol derivatives can act as efficient catalysts for asymmetric synthesis, offering new avenues for producing enantiomerically enriched compounds. This advancement underscores the importance of trimethylsilyl furo3,2-bpyridin-6-ol as a key intermediate in modern catalytic systems.

In addition to its role in catalysis, 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol has shown potential in materials science. Its unique electronic properties make it a candidate for applications in optoelectronic devices and sensors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques. These studies suggest that this compound could contribute to the development of advanced materials with tailored optical and electronic properties.

The toxicological profile of trimethylsilyl furo3,2-bpyridin-6-ol is an area of growing interest due to its increasing use in industrial and academic settings. Preliminary studies indicate that this compound exhibits low toxicity under standard conditions; however, further research is needed to fully understand its long-term effects on human health and the environment. Regulatory agencies are closely monitoring the use of such compounds to ensure compliance with safety standards.

In conclusion, CAS No. 1186310-90-6, or 2-(Trimethylsilyl)furo3,2-bpyridin-6-ol, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. From drug discovery to materials science and catalysis, this compound continues to inspire innovative research directions. As our understanding of its properties deepens, it is likely that new applications will emerge, solidifying its position as an essential building block in modern chemical synthesis.